Cas no 39235-63-7 (1-(1,3-dioxaindan-5-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1,3-dioxaindan-5-yl)-2-methylpropan-2-amine
• CAS No: 39235-63-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD09888594
• CID: 2825386
• PubChem ID: 13020598
• Update Time: 2025-04-21

1-(1,3-dioxaindan-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-2-methylpropan-2-amine
• CHEMBL126226
• 1,1-dimethyl-2-(3,4-methylenedioxyphenyl)ethylamine
• .ALPHA.,.ALPHA.-DIMETHYL-1,3-BENZODIOXOLE-5-ETHANAMINE
• DTXSID90515395
• 1-(2H-1,3-BENZODIOXOL-5-YL)-2-METHYLPROPAN-2-AMINE
• alpha,alpha-Dimethyl-1,3-benzodioxole-5-ethanamine
• AKOS006311753
• Q6823993
• Methylenedioxyphentermine
• AB54594
• UNII-WF9K2PM8J8
• DTXCID40466202
• MDPH
• .ALPHA.,.ALPHA.-DIMETHYL-3,4-METHYLENEDIOXYPHENETHYLAMINE
• WF9K2PM8J8
• alpha,alpha-dimethyl-3,4-methylenedioxyphenethylamine
• SCHEMBL9361284
• 3,4-Methylenedioxyphentermine
• 39235-63-7
• EN300-1996327
• 1,3-BENZODIOXOLE-5-ETHANAMINE, A,A-DIMETHYL-

• MDL： MFCD09888594
• Inchi： 1S/C11H15NO2/c1-11(2,12)6-8-3-4-9-10(5-8)14-7-13-9/h3-5H,6-7,12H2,1-2H3
• InChI Key： OIZBHKBNZXRXSM-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C)(C)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles